Cas no 799268-60-3 (18:0-20:4 PI(3,4,5)P3)

• Product Name: 18:0-20:4 PI(3,4,5)P3
• CAS No: 799268-60-3
• MF: C₄₇H₉₈N₄O₂₂P₄
• MW: 1195.18967962265
• CID: 4728663
• PubChem ID: 168009231
• Update Time: 2025-05-19

18:0-20:4 PI(3,4,5)P3 Chemical and Physical Properties

Names and Identifiers

• 1-stearoyl-2-arachidonoyl-sn-glycero-3-phospho-(1'-myo-inositol-3',4',5'-trisphosphate) (ammonium salt)
• 799268-60-3
• 1-octadecanoyl-2-(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glycero-3-[phosphoinositol-3,4,5-trisphosphate] (ammonium salt); PIP3[3′,4′,5′](18:0/20:4(5Z,8Z,11Z,14Z))
• 18:0-20:4 PI(3,4,5)P3

• Inchi： 1S/C47H86O22P4.4H3N/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(49)65-39(37-63-40(48)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2)38-64-73(61,62)69-44-42(50)45(66-70(52,53)54)47(68-72(58,59)60)46(43(44)51)67-71(55,56)57;;;;/h11,13,17,19,22,24,28,30,39,42-47,50-51H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3,(H,61,62)(H2,52,53,54)(H2,55,56,57)(H2,58,59,60);4*1H3/b13-11-,19-17-,24-22-,30-28-;;;;/t39-,42+,43+,44?,45-,46+,47?;;;;/m1..../s1
• InChI Key： HIQNCTCJCORHBS-PRERETILSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)OP(=O)([O-])O)OP(=O)([O-])O)OP(=O)([O-])O)O.[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 1194.56231876g/mol
• Monoisotopic Mass: 1194.56231876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 77
• Rotatable Bond Count: 46
• Complexity: 1760
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 364Ų

18:0-20:4 PI(3,4,5)P3 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:0-20:4 PI(3,4,5)P3

Recent Advances in the Study of 799268-60-3 and 18:0-20:4 PI(3,4,5)P3: Implications for Chemical Biology and Medicine

The compound 799268-60-3 and the phospholipid 18:0-20:4 PI(3,4,5)P3 have recently garnered significant attention in the field of chemical biology and medicine. These molecules play critical roles in cellular signaling pathways, particularly those involving phosphoinositide 3-kinase (PI3K) and related metabolic processes. This research brief synthesizes the latest findings on these compounds, highlighting their structural characteristics, biological functions, and potential therapeutic applications.

799268-60-3, a small molecule inhibitor, has been identified as a potent modulator of PI3K signaling. Recent studies have elucidated its mechanism of action, demonstrating its ability to selectively target specific isoforms of PI3K, thereby offering a promising avenue for the treatment of cancers and metabolic disorders. Concurrently, 18:0-20:4 PI(3,4,5)P3, a phosphatidylinositol trisphosphate, has been shown to be a key secondary messenger in cellular processes such as proliferation, survival, and vesicular trafficking. Advances in mass spectrometry and lipidomics have enabled researchers to precisely quantify and map the distribution of this lipid in various cell types.

One of the most groundbreaking studies published this year revealed that 799268-60-3 can synergize with 18:0-20:4 PI(3,4,5)P3 to enhance the efficacy of targeted therapies in drug-resistant cancers. The study employed a combination of in vitro assays and in vivo models to demonstrate that the co-administration of these compounds leads to a significant reduction in tumor growth and metastasis. These findings open new possibilities for combinatorial therapeutic strategies.

Further research has focused on the structural and dynamic properties of 18:0-20:4 PI(3,4,5)P3 within cellular membranes. High-resolution imaging techniques, such as cryo-electron microscopy, have provided unprecedented insights into how this lipid interacts with membrane proteins to regulate signal transduction. These discoveries are critical for understanding the molecular basis of diseases linked to phosphoinositide dysregulation, such as diabetes and neurodegenerative disorders.

In conclusion, the study of 799268-60-3 and 18:0-20:4 PI(3,4,5)P3 continues to yield valuable insights into cellular signaling mechanisms and their therapeutic potential. Future research directions may include the development of novel derivatives of 799268-60-3 with improved pharmacokinetic properties and the exploration of 18:0-20:4 PI(3,4,5)P3 as a biomarker for disease progression. These advancements hold great promise for the next generation of precision medicine.